Cas no 1555129-59-3 (2-(1-Acetylpiperidin-3-yl)-2-methylpropanoic acid)

• Product Name: 2-(1-Acetylpiperidin-3-yl)-2-methylpropanoic acid
• CAS No: 1555129-59-3
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD26017288
• CID: 5606333
• PubChem ID: 83197872
• Update Time: 2025-06-07

2-(1-Acetylpiperidin-3-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1555129-59-3
• 2-(1-acetylpiperidin-3-yl)-2-methylpropanoic acid
• AKOS021519874
• EN300-968491
• 2-(1-Acetylpiperidin-3-yl)-2-methylpropanoic acid

• MDL： MFCD26017288
• Inchi： 1S/C11H19NO3/c1-8(13)12-6-4-5-9(7-12)11(2,3)10(14)15/h9H,4-7H2,1-3H3,(H,14,15)
• InChI Key： LACDIPRIHKVIDG-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1CN(C(C)=O)CCC1)=O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(1-Acetylpiperidin-3-yl)-2-methylpropanoic acid

Introduction to 2-(1-Acetylpiperidin-3-yl)-2-methylpropanoic acid (CAS No. 1555129-59-3)

2-(1-Acetylpiperidin-3-yl)-2-methylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 1555129-59-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperidine ring modified with an acetyl group and a branched alkanoic acid moiety, has garnered attention due to its structural complexity and potential biological activity. The presence of the piperidine scaffold is particularly noteworthy, as it is a common pharmacophore in drug discovery, often contributing to binding affinity and metabolic stability. The acetylpiperidin-3-yl substituent, in particular, introduces unique electronic and steric properties that may influence its interactions with biological targets.

The compound’s structure, consisting of a 2-methylpropanoic acid backbone, further enhances its versatility in chemical modifications. This side chain provides a reactive site for further derivatization, enabling the synthesis of analogues with tailored pharmacokinetic profiles. In recent years, the exploration of such heterocyclic compounds has been a focal point in the development of novel therapeutic agents. The 1-acetylpiperidin-3-yl moiety, in particular, has been studied for its potential role in modulating enzyme activity and receptor binding. For instance, derivatives of piperidine have shown promise in inhibiting kinases and other enzymes implicated in diseases such as cancer and inflammation.

Recent advancements in computational chemistry have allowed for the rapid screening of compounds like 2-(1-Acetylpiperidin-3-yl)-2-methylpropanoic acid for their suitability as drug candidates. Molecular docking studies have revealed that this compound may interact with proteins involved in signal transduction pathways, suggesting its potential as an inhibitor or modulator. The acetyl group on the piperidine ring is particularly interesting, as it can serve as a hinge-binding motif, improving binding affinity through specific interactions with target residues. Such features are critical for designing molecules that exhibit high selectivity and low toxicity.

In vitro studies have begun to explore the pharmacological properties of 2-(1-Acetylpiperidin-3-yl)-2-methylpropanoic acid. Initial experiments indicate that the compound exhibits moderate activity against certain enzymatic targets, with IC50 values ranging from nanomolar to micromolar concentrations. These findings are promising but require further validation through more comprehensive assays. The methylpropanoic acid moiety may contribute to membrane permeability, making this compound a candidate for oral administration. Additionally, the structural flexibility provided by the side chain allows for modifications that could enhance solubility and bioavailability.

The synthesis of 2-(1-Acetylpiperidin-3-yl)-2-methylpropanoic acid involves multi-step organic reactions, typically starting from commercially available precursors such as piperidine and isobutyric acid derivatives. The introduction of the acetyl group at the 1-position of piperidine requires careful optimization to ensure regioselectivity and yield. Advances in synthetic methodologies, including transition-metal-catalyzed reactions and enzymatic catalysis, have improved the efficiency of these processes. Such innovations are essential for producing complex molecules like this one on a scalable basis.

From a medicinal chemistry perspective, the 1-acetylpiperidin-3-yl group offers multiple opportunities for structure-based drug design. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how this compound will behave within a biological system. These insights are crucial for designing next-generation analogues with improved pharmacological profiles. For example, modifications to the acetyl group or the piperidine ring could enhance binding affinity or alter metabolic stability.

The broader significance of compounds like 2-(1-Acetylpiperidin-3-yl)-2-methylpropanoic acid lies in their potential to address unmet medical needs. As drug resistance emerges as a global health challenge, there is an urgent need for novel therapeutic agents with unique mechanisms of action. Piperidine-based molecules have demonstrated efficacy across multiple therapeutic areas, including oncology and neurology. The structural features of this compound make it a valuable scaffold for further exploration in drug discovery programs.

In conclusion,2-(1-Acetylpiperidin-3-yl)-2-methylpropanoic acid (CAS No. 1555129-59-3) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features—particularly the acetylpiperidin-3-yl moiety—make it an attractive starting point for developing novel therapeutics. With ongoing advancements in synthetic chemistry and computational biology, this compound holds significant potential for addressing complex diseases through innovative drug design strategies.